Cas no 1353966-05-8 (2-(Piperazin-1-yl)benzo[d]oxazole hydrochloride)

2-(Piperazin-1-yl)benzo[d]oxazole hydrochloride structure
1353966-05-8 structure
Product Name:2-(Piperazin-1-yl)benzo[d]oxazole hydrochloride
CAS No:1353966-05-8
MF:C11H14ClN3O
MW:239.701361179352
CID:2091322
PubChem ID:66570214
Update Time:2025-04-21

2-(Piperazin-1-yl)benzo[d]oxazole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(Piperazin-1-yl)benzo[d]oxazole hydrochloride
    • 2-(Piperazin-1-yl)benzo[d]oxazolehydrochloride
    • SCHEMBL4058879
    • 2-(piperazin-1-yl)benzo[d]oxazole HCl
    • XVIMBFAZRZMXRG-UHFFFAOYSA-N
    • 2-(PIPERAZIN-1-YL)-1,3-BENZOXAZOLE HYDROCHLORIDE
    • 2-piperazin-1-yl-benzoxazole hydrochloride
    • AKOS024464005
    • 1353966-05-8
    • CS-0337664
    • 2-piperazin-1-yl-1,3-benzoxazole;hydrochloride
    • 2-Piperazin-1-yl-benzooxazole hydrochloride
    • DB-240421
    • D85314
    • MDL: MFCD21098948
    • Inchi: 1S/C11H13N3O.ClH/c1-2-4-10-9(3-1)13-11(15-10)14-7-5-12-6-8-14;/h1-4,12H,5-8H2;1H
    • InChI Key: XVIMBFAZRZMXRG-UHFFFAOYSA-N
    • SMILES: Cl.O1C2C=CC=CC=2N=C1N1CCNCC1

Computed Properties

  • Exact Mass: 239.0825398g/mol
  • Monoisotopic Mass: 239.0825398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.3Ų

2-(Piperazin-1-yl)benzo[d]oxazole hydrochloride Pricemore >>

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